8-(pyrrolidin-1-ylsulfonyl)dibenzo[b,d]furan-3-amine
Overview
Description
8-(pyrrolidin-1-ylsulfonyl)dibenzo[b,d]furan-3-amine, also known as PF-04457845, is a selective inhibitor of the fatty acid amide hydrolase (FAAH) enzyme. FAAH is responsible for the degradation of endocannabinoids, which are lipid signaling molecules that play a role in various physiological processes such as pain, inflammation, and appetite. Inhibition of FAAH has been shown to increase endocannabinoid levels, leading to potential therapeutic effects.
Mechanism of Action
8-(pyrrolidin-1-ylsulfonyl)dibenzo[b,d]furan-3-amine selectively inhibits FAAH, which is responsible for the degradation of endocannabinoids. By inhibiting FAAH, this compound increases the levels of endocannabinoids such as anandamide and 2-arachidonoylglycerol, which can activate cannabinoid receptors and produce various physiological effects.
Biochemical and Physiological Effects:
This compound has been shown to produce analgesic, anti-inflammatory, anxiolytic, and antidepressant effects in preclinical studies. These effects are thought to be mediated by increased levels of endocannabinoids, which can activate cannabinoid receptors and modulate various physiological processes.
Advantages and Limitations for Lab Experiments
One advantage of 8-(pyrrolidin-1-ylsulfonyl)dibenzo[b,d]furan-3-amine is its selectivity for FAAH, which minimizes off-target effects. Additionally, this compound has been shown to be well-tolerated in preclinical studies. However, one limitation of this compound is its relatively short half-life, which may require frequent dosing in clinical settings.
Future Directions
For research on 8-(pyrrolidin-1-ylsulfonyl)dibenzo[b,d]furan-3-amine include investigating its potential therapeutic applications in various disease states, such as chronic pain, inflammation, and anxiety disorders. Additionally, the development of more potent and selective FAAH inhibitors may lead to improved therapeutic efficacy and reduced side effects. Finally, the use of this compound in combination with other drugs may lead to synergistic effects and improved therapeutic outcomes.
Scientific Research Applications
8-(pyrrolidin-1-ylsulfonyl)dibenzo[b,d]furan-3-amine has been extensively studied for its potential therapeutic applications. Preclinical studies have shown that inhibition of FAAH by this compound leads to increased levels of endocannabinoids, which can result in analgesic, anti-inflammatory, anxiolytic, and antidepressant effects. Additionally, this compound has been investigated for its potential in treating substance abuse disorders, as endocannabinoids have been implicated in the reward pathway associated with drug addiction.
properties
IUPAC Name |
8-pyrrolidin-1-ylsulfonyldibenzofuran-3-amine | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16N2O3S/c17-11-3-5-13-14-10-12(4-6-15(14)21-16(13)9-11)22(19,20)18-7-1-2-8-18/h3-6,9-10H,1-2,7-8,17H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PDIIBCKXNODKLM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)S(=O)(=O)C2=CC3=C(C=C2)OC4=C3C=CC(=C4)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16N2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
316.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.